Cas no 887580-19-0 (4-Piperidinol,1-[2-(aminomethyl)phenyl]-)

• Product name: 4-Piperidinol,1-[2-(aminomethyl)phenyl]-
• CAS No: 887580-19-0
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD06656912
• CID: 713258
• PubChem ID: 28600844

4-Piperidinol,1-[2-(aminomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinol,1-[2-(aminomethyl)phenyl]-
• 1-(2-AMINOMETHYL-PHENYL)-PIPERIDIN-4-OL
• 1-[2-(Aminomethyl)phenyl]-4-piperidinol
• 1-[2-(aminomethyl)phenyl]piperidin-4-ol
• DTXSID90651520
• AKOS000260951
• SCHEMBL16814993
• 887580-19-0
• 1-(2-(Aminomethyl)phenyl)piperidin-4-ol
• FT-0681476

• MDL： MFCD06656912
• Inchi： InChI=1S/C12H18N2O/c13-9-10-3-1-2-4-12(10)14-7-5-11(15)6-8-14/h1-4,11,15H,5-9,13H2
• InChI Key： NLBUCGMFIGDKOY-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)CN)N2CCC(CC2)O

Computed Properties

• Exact Mass: 206.14200
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• Topological Polar Surface Area: 49.5Ų
• XLogP3: 0.8

Experimental Properties

• PSA: 49.49000
• LogP: 1.87170

4-Piperidinol,1-[2-(aminomethyl)phenyl]- Security Information

• HazardClass：IRRITANT

4-Piperidinol,1-[2-(aminomethyl)phenyl]- Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Additional information on 4-Piperidinol,1-[2-(aminomethyl)phenyl]-

Introduction to 4-Piperidinol, 1-[2-(Aminomethyl)phenyl]- (CAS No. 887580-19-0)

4-Piperidinol, 1-[2-(aminomethyl)phenyl]-, also known by its CAS number 887580-19-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidines and is characterized by its unique structural features, which include a piperidine ring and an aminomethylphenyl moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 4-Piperidinol, 1-[2-(aminomethyl)phenyl]- is defined by the presence of a piperidine ring substituted with a hydroxyl group at the 4-position and an aminomethylphenyl group at the 1-position. The hydroxyl group can participate in hydrogen bonding, while the aminomethylphenyl moiety provides additional functional groups that can interact with biological targets. This combination of functional groups enhances the compound's solubility and bioavailability, making it suitable for use in drug development.

Recent studies have explored the pharmacological properties of 4-Piperidinol, 1-[2-(aminomethyl)phenyl]-. One notable area of research is its potential as an analgesic agent. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent analgesic effects in animal models of pain. The mechanism of action appears to involve the modulation of opioid receptors, suggesting its potential as a novel analgesic with fewer side effects compared to traditional opioids.

In addition to its analgesic properties, 4-Piperidinol, 1-[2-(aminomethyl)phenyl]- has been investigated for its anti-inflammatory effects. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The neuroprotective properties of 4-Piperidinol, 1-[2-(aminomethyl)phenyl]- have also been explored. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage. The neuroprotective effects are attributed to its ability to scavenge free radicals and inhibit apoptosis. These findings highlight its potential as a neuroprotective agent in conditions such as Alzheimer's disease and Parkinson's disease.

The safety profile of 4-Piperidinol, 1-[2-(aminomethyl)phenyl]- has been evaluated in preclinical studies. Toxicity assessments have shown that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, 4-Piperidinol, 1-[2-(aminomethyl)phenyl]- (CAS No. 887580-19-0) is a promising compound with diverse biological activities. Its potential applications as an analgesic, anti-inflammatory, and neuroprotective agent make it an attractive candidate for further pharmaceutical development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.